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Compound of Interest

Compound Name: TH726

Cat. No.: B1180309

Disclaimer: The identifier "TH726" is associated with multiple chemical products, each with
distinct compositions and associated hazards. Proper disposal procedures are product-specific.
It is imperative to identify the exact product you are using and consult its corresponding Safety
Data Sheet (SDS) before proceeding. The following information is a synthesis of data for
different products labeled "726" and should be used as a general guide only.

Immediate Safety and Logistical Information

Before handling any chemical for disposal, ensure you are in a well-ventilated area and are
wearing appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

The products identified with "726" in their name include:
o GE284 3TG-TUBE Silicone Sealant: A solid sealant.

e AZ(R) 726 MIF Developer: A liquid developer containing Tetramethylammonium hydroxide
(TMAH).

e PF 726 Plastic Adhesion Promoter: A liquid adhesion promoter.

Disposal should always be in accordance with federal, state, and local regulations.[1] For
specific guidance, contact your institution's Environmental Health and Safety (EHS)
department.
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Summary of Potential Hazards

The following table summarizes the key hazards associated with different "726" products based
on available Safety Data Sheets.

Hazard Category

GE284 3TG-TUBE
Silicone Sealant

AZ(R) 726 MIF
Developer

PF 726 Plastic
Adhesion Promoter

Physical Form

Solid

Liquid

Liquid

Primary Routes of

Exposure

Inhalation, Dermal,
Eyes, Oral[1]

Skin contact,
Ingestion, Inhalation,

Eye contact[2]

Inhalation, Skin
contact, Eye contact,

Ingestion[3]

Acute Health Effects

May cause mild skin
and eye irritation.
Ingestion may lead to
stomach discomfort
and central nervous

system effects.[1]

Causes moderate to
severe skin and eye
irritation. May be

harmful if swallowed.

[2]

Harmful if swallowed,
in contact with skin, or
if inhaled. Causes skin
and eye irritation.
Vapors may cause

dizziness and nausea.

[3]

Chronic Health Effects

Contains
methylpolysiloxanes
which can generate
formaldehyde at high
temperatures.
Contains a chemical
known to the State of
California to cause

cancer (Toluene).[1]

Preexisting skin and
eye conditions may be

aggravated.[2]

Contains ingredients
that may cause
cancer and are
suspected of
damaging fertility or
the unborn child.[3]

Fire Hazards

Not a primary fire

hazard.

Non-combustible.[2]

Flammable. Vapors
may form explosive

mixtures with air.[3][4]

Step-by-Step Disposal Procedures
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The disposal process for chemical waste is critical for laboratory safety and environmental
protection. The following is a general workflow.

1. Waste ldentification and Segregation:

« ldentify the Waste: Clearly identify the chemical waste. Do not mix different types of chemical
waste.

e Consult the SDS: The Safety Data Sheet is the primary source of information for disposal. It
will provide specific instructions.

o Segregate: Keep incompatible materials separate to prevent dangerous reactions.
2. Container Management:

o Use Appropriate Containers: Use a container that is compatible with the chemical waste. The
container must be in good condition, with no leaks or cracks.[5]

o Keep Containers Closed: Containers should be kept tightly closed except when adding
waste.[5]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste"
and the full chemical name(s) of the contents.[5] Do not use abbreviations.[5]

3. Waste Collection and Storage:

o Designated Storage Area: Store waste in a designated, well-ventilated area away from
general laboratory traffic.

e Secondary Containment: Store waste containers in secondary containment to catch any
potential leaks.[5]

4. Disposal Request and Pickup:

e Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a waste pickup.[5]
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e Provide Information: Be prepared to provide information about the waste, including its

chemical composition and volume.
Empty Container Disposal:
o Empty containers should be triple-rinsed with an appropriate solvent.[5]

e The rinsate (the solvent used for rinsing) must be collected and treated as hazardous waste.
[5]
 After triple-rinsing and air-drying, the container may be disposed of in the regular trash,

unless it contained a highly toxic substance.[5] Consult your EHS for specific guidance.

Experimental Protocols

The provided search results do not contain specific experimental protocols related to TH726.
The information available is from Safety Data Sheets, which focus on handling and safety

procedures rather than experimental use.

Visualizations
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Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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